Cas no 41426-37-3 (1,4-Naphthalenediol; Monoisopropyl ether)
41426-37-3 structure
Product Name:1,4-Naphthalenediol; Monoisopropyl ether
CAS No:41426-37-3
MF:C13H14O2
MW:202.249063968658
CID:2668215
PubChem ID:3084827
Update Time:2025-04-21
1,4-Naphthalenediol; Monoisopropyl ether Chemical and Physical Properties
Names and Identifiers
-
- 4-Isopropoxynaphthalene-1-ol
- 4-propan-2-yloxynaphthalen-1-ol
- DTXCID2039912
- SCHEMBL2024388
- 4-ISOPROPOXYNAPHTHALEN-1-OL
- DTXSID6068309
- 41426-37-3
- 4-iso-propoxy-1-naphthol
- 4-(propan-2-yloxy)naphthalen-1-ol
- 4-Isopropoxy-1-naphthol
- 1-Naphthalenol, 4-(1-methylethoxy)-
- 1,4-Naphthalenediol; Monoisopropyl ether
-
- Inchi: 1S/C13H14O2/c1-9(2)15-13-8-7-12(14)10-5-3-4-6-11(10)13/h3-9,14H,1-2H3
- InChI Key: WMVPFEQOLJSBDR-UHFFFAOYSA-N
- SMILES: CC(OC1C2C(=CC=CC=2)C(O)=CC=1)C
Computed Properties
- Exact Mass: 202.099379685Da
- Monoisotopic Mass: 202.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 29.5Ų
1,4-Naphthalenediol; Monoisopropyl ether Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
41426-37-3 (1,4-Naphthalenediol; Monoisopropyl ether) Related Products
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